Lipophilicity Advantage vs. Methoxy and Ethoxy Analogs
The computed XLogP3 of the target compound is 1.4, representing a substantial increase in lipophilicity over the 3-methoxy analog (XLogP3 ≈ 0.1) and the 3-ethoxy analog (XLogP3 ≈ 0.5), based on PubChem computed values [1][2]. This ~1.3 log unit difference suggests that the target compound will exhibit significantly higher membrane permeability and altered tissue distribution in biological assays.
Methoxy analog: ~0.1
Ethoxy analog: ~0.5
| Evidence Dimension | XLogP3 (computed octanol-water partition coefficient) |
|---|---|
| Target Compound Data | XLogP3 = 1.4 |
| Comparator Or Baseline | 3-methoxy-1-methyl-1H-pyrazol-4-amine: XLogP3 ≈ 0.1; 3-ethoxy-1-methyl-1H-pyrazol-4-amine: XLogP3 ≈ 0.5 |
| Quantified Difference | ΔXLogP3 = 1.3 (vs. methoxy); ΔXLogP3 = 0.9 (vs. ethoxy) |
| Conditions | Computed by XLogP3 3.0 (PubChem, 2019.06.18) [1][2] |
Why This Matters
For medicinal chemistry projects requiring balanced lipophilicity, the tert-pentyl variant provides a distinct, tunable option that cannot be achieved by simple alkyl chain extension alone.
- [1] PubChem. 1-Methyl-3-[(2-methylbutan-2-yl)oxy]-1H-pyrazol-4-amine. Computed Properties. Accessed 2026. View Source
- [2] PubChem. 3-Methoxy-1-methyl-1H-pyrazol-4-amine. Computed Properties. Accessed 2026. View Source
